1-(4-ethoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
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Description
1-(4-ethoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis
The structural analysis and synthesis of similar compounds, such as "1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester," have been reported, highlighting the importance of X-ray powder diffraction data in understanding the crystal structure for further application in medicinal chemistry, specifically as intermediates in the synthesis of anticoagulants like apixaban. No detectable impurities were observed in these studies, indicating a high purity of synthesized compounds which is crucial for their potential applications (Qing Wang et al., 2017).
Anticancer and Antimicrobial Applications
Research has identified derivatives of 1,2,4-oxadiazoles, such as "5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole," as novel apoptosis inducers through high-throughput screening assays. These compounds show activity against breast and colorectal cancer cell lines, with potential as anticancer agents. SAR studies of these compounds have helped in identifying structural elements critical for activity, paving the way for the development of new therapeutic agents (Han-Zhong Zhang et al., 2005).
Electronic and Photonic Materials
In the field of materials science, compounds with 1,2,4-oxadiazole units, such as "2,5-bis[2-(4-tert-butylphenyl)-1,3,4-oxadiazol-5-yl]pyridine," have been explored for their application in organic light-emitting diodes (LEDs). These studies focus on the synthesis, crystal structure, and device performance, indicating that such materials can significantly enhance the efficiency of LEDs, making them valuable for electronic and photonic applications (Changsheng Wang et al., 2001).
Antimicrobial and Antifungal Activities
Further research into the synthesis of heterocyclic compounds, including 1,3,4-oxadiazoles, has demonstrated antimicrobial and antifungal activities. These studies provide valuable insights into the potential of these compounds in combating microbial infections, offering a pathway for the development of new antimicrobial agents (N. Desai et al., 2018).
Properties
IUPAC Name |
1-(4-ethoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c1-3-26-18-10-8-17(9-11-18)24-13-16(12-19(24)25)21-22-20(23-27-21)15-6-4-14(2)5-7-15/h4-11,16H,3,12-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMTRGRCLOKCFOR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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